Mesotrione

• CAS No.: 104206-82-8
• Product Name: Mesotrione
• Molecular Formula: C14H13NO7S
• Molecular Weight: 339.32 g/mol
• IUPAC Name: 2-(4-methylsulfonyl-2-nitrobenzoyl)cyclohexane-1,3-dione
• Standard InChI: InChI=1S/C14H13NO7S/c1-23(21,22)8-5-6-9(10(7-8)15(19)20)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3
• Standard InChIKey: KPUREKXXPHOJQT-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)[N+](=O)[O-]
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)[N+](=O)[O-]
• Colorform: Pale yellow solid; Opaque solid
• Melting Point: 165 °C
• Description: Mesotrione is an aromatic ketone that is cyclohexa-1,3-dione in which one of the hydrogens at position 2 is substituted by a 4-(methanesulfonyl)-2-nitrobenzoyl group. It has a role as a herbicide, an EC 1.13.11.27 (4-hydroxyphenylpyruvate dioxygenase) inhibitor, a xenobiotic, an environmental contaminant and a carotenoid biosynthesis inhibitor. It is a sulfone, a C-nitro compound, an aromatic ketone and a beta-triketone. It derives from a benzophenone.
• Shelf Life: Stable to hydrolysis (pH 4-9).
• Solubility: In water, (g/L at 20 °C): 2.2 (pH 4.8); 15 (pH 6.9); 22 (pH 9); 0.16 (unbuffered water); Solubility in g/L at 20 °C): in acetonitrile 117.0, acetone 93.3, 1,2-dichloroethane 66.3, ethyl acetate 18.6, methanol 4.6, toluene 3.1, xylene 1.6, n-heptane <0.5
• Synonyms: (2-nitro-4-(methylsullfonyl))benzoylcyclohexane-1,3-dione; Callisto herbicide; mesotrione
• Vapor Pressure: 5.69X10-3 mPa /<4.27X10-8 mm Hg)/ at 20 °C
• PubChem Compound: 175967
• Last Modified: Nov 11 2021